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Compound of Interest

1-[(2-Butoxyethyl)amino]-4-
Compound Name:

hydroxyanthraquinone
CAS No.: 94313-83-4
Cat. No.: B12674357

Get Quote

PART 1: EXECUTIVE SUMMARY & IDENTITY

Disperse Black 1 (CAS 6054-48-4) is a synthetic azo dye primarily utilized in the textile and
polymer industries. While often handled as a colorant, its structural capacity for reductive
cleavage poses significant toxicological risks relevant to research and safety professionals.

This guide moves beyond the standard Safety Data Sheet (SDS) to explain the mechanism of
toxicity—specifically the release of aromatic amines—and establishes a self-validating safety
protocol for its handling.

Chemical Identity Table
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Parameter Technical Specification

CAS Number 6054-48-4

Common Name Disperse Black 1; C.I. 11365

Chemical Name 1-Naphthalenamine, 4-[(4-aminophenyl)azo]-
Molecular Formula Cie6H1aNa

Molecular Weight 262.31 g/mol

Physical State Dark brown to black powder/crystals

N Soluble in acetone, ethanol, benzene; Insoluble
Solubility ) )
in water

Chemical Class Azo Disperse Dye (Monoazo)

PART 2: HAZARD IDENTIFICATION & MECHANISTIC
TOXICITY

Core Hazard Directive: Treat CAS 6054-48-4 as a Potential Carcinogen and Skin Sensitizer.

Standard SDS documents often list "No Data Available" for specific GHS codes due to gaps in
registration dossiers for older dyes. However, as scientists, we must infer hazard based on
chemical structure and metabolic pathways.

The "Hidden" Hazard: Reductive Cleavage

The primary risk of Disperse Black 1 lies not just in the parent molecule, but in its metabolic
breakdown. Upon ingestion or skin absorption, azo reductases (liver enzymes or skin
microflora) cleave the azo bond (-N=N-), releasing free aromatic amines.[1][2][3]

The Cleavage Pathway:
o Parent Dye: Disperse Black 1

» Reaction: Reductive Cleavage (in vivo)
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o Metabolites:
o 1,4-Benzenediamine (p-Phenylenediamine): A known sensitizer.

o 1-Naphthalenamine (alpha-Naphthylamine): A toxic aromatic amine, historically associated
with bladder cancer risks (often due to beta-isomer impurities).

Derived GHS Classification (Precautionary Profile)

Based on the release of restricted amines and structural alerts.

Hazard Class Category Hazard Statement (H-Code)

H350: May cause cancer
Carcinogenicity Cat. 1B (derived from amine release).

[4]

H317: May cause an allergic

Skin Sensitization Cat. 1 ) )
skin reaction.[5]
) o H410: Very toxic to aquatic life
Aquatic Toxicity Cat. 1 ) ]
with long lasting effects.
. H302: Harmful if swallowed.[6]
Acute Toxicity Cat. 4

(510718l

PART 3: VISUALIZATION OF TOXICOLOGICAL
PATHWAY

The following diagram illustrates the metabolic activation of Disperse Black 1. This workflow
validates why strict PPE is required—you are protecting against the metabolites as much as
the parent compound.
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Figure 1: Metabolic pathway showing the reductive cleavage of Disperse Black 1 into toxic
aromatic amines.[1][2][3][9]

PART 4: HANDLING PROTOCOLS & RISK
MANAGEMENT

This protocol is designed to be self-validating: if the engineering controls fail, the PPE serves
as a redundant barrier.

Engineering Controls
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» Primary Barrier: All weighing and transfer of dry powder must be performed inside a certified
Chemical Fume Hood or Powder Containment Station.

o Dust Suppression: Use anti-static weighing boats to prevent powder dispersal.

» Ventilation: Ensure hood face velocity is calibrated to 0.5 m/s (100 fpm).

Personal Protective Equipment (PPE)

o Respiratory: If fume hood work is not feasible (unlikely), a P3 (EN 143) or N95/N100
particulate respirator is mandatory.

e Dermal:

o Gloves: Double-gloving recommended. Inner layer: Latex or Nitrile (4 mil). Outer layer:
Nitrile (extended cuff, >5 mil).

o Body: Tyvek® lab coat or disposable coveralls to prevent clothing contamination.

e Ocular: Chemical splash goggles. Standard safety glasses are insufficient for fine powders
that can drift.

Decontamination & Spill Response

e Dry Spill: Do not dry sweep. This generates aerosolized dust. Use a HEPA vacuum or wet-
wipe method.

o Wet Wipe Solvent: Use a surfactant/water mix. Avoid organic solvents (acetone/ethanol)
initially, as these increase skin permeability if they contact the user.

» Destruction: Azo dyes can be chemically degraded using strong oxidizing agents (e.g., 10%
Sodium Hypochlorite) which break the chromophore, though this does not necessarily
neutralize the amine toxicity immediately. Treat waste as hazardous.

PART 5: REGULATORY & COMPLIANCE STATUS

Researchers must be aware that this compound falls under "Restricted Substances” lists in
many jurisdictions due to the "Azo Bond" rule.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12674357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o EU REACH (Annex XVII): Listed under Azocolorants.[10] Use is restricted in textiles/leather
contacting skin if it releases >30 ppm of restricted amines.[3]

» California Prop 65: While 6054-48-4 is not always explicitly named, its cleavage product (1-
Naphthalenamine) is a listed carcinogen.

e Canada (CEPA): Listed in the Domestic Substances List (DSL) but flagged for "Significant
New Activity" (SNAc) or assessment regarding aromatic amine release.

PART 6: REFERENCES
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XVI). [Link][2]
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« International Agency for Research on Cancer (IARC).Monographs on the Evaluation of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [CAS 6054-48-4 safety data sheet and hazard
identification]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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